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Compound of Interest

Compound Name: 4-Methyl-2-nitrosophenol
CAS No.: 58243-10-0
Cat. No.: B14672563
Get Quote
. J

Spectroscopic Characterization of 4-Methyl-2-
nitrosophenol

An In-Depth Technical Guide for Structural
Elucidation
Part 1: Executive Summary & Core Directive

The Chameleon Molecule: Understanding Tautomeric Dominance For researchers and drug
development professionals, 4-Methyl-2-nitrosophenol (CAS: 39825-16-6) presents a classic
spectroscopic challenge: it rarely exists as a simple phenol. In the solid state and in most
organic solvents, this compound exists predominantly as its tautomer, 4-methyl-1,2-
benzoquinone 2-oxime.

Failure to recognize this equilibrium leads to misinterpretation of spectral data—specifically, the
search for a phenolic O-H stretch in IR or a nitroso signal that isn't there. This guide provides a
definitive spectroscopic profile, grounding the data in the governing tautomeric equilibrium.
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Part 2: Structural Dynamics & Tautomerism

The spectroscopic identity of this molecule is defined by the migration of a proton between the
phenolic oxygen and the nitroso nitrogen.

The Equilibrium Mechanism

In non-polar and polar aprotic solvents (e.g.,

, DMSO-

), the equilibrium shifts heavily toward the Quinone Oxime form. The Nitrosophenol form is
typically observed only as a transient species or in specific basic aqueous conditions as the
nitrosophenolate anion.

Tautomerization 4-Methyl-1,2-benzoquinone 2-oxime
w (Quinoid Form - DOMINANT) + Base (-H+)
4-Methyl-2-nitrosophenol T Nitrosophenolate Anion
(Aromatic Phenol Form) + Base (-H+) > (CESRVELEY

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium favoring the quinone oxime structure in neutral organic media.

Part 3: Spectroscopic Data Analysis
1. Infrared Spectroscopy (IR)

Diagnostic Strategy: Do not look for a standard phenolic O-H. Instead, validate the structure by
the presence of Quinone Carbonyl (C=0) and Oxime (C=N) bands.
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Expert Insight: If you observe strong bands at 1530 and 1350

, you likely have the nitro impurity (4-methyl-2-nitrophenol), not the nitroso compound.
2. Nuclear Magnetic Resonance (NMR)

Methodology: The

H NMR spectrum is characterized by the desymmetrization of the aromatic ring due to the fixed
double bonds in the quinone form. H NMR Data (Representative in

):
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Mechanistic Note: The protons syn to the oxime hydroxyl group are significantly deshielded

relative to the anti protons.[1] This "syn-deshielding" effect is a well-documented phenomenon

in quinone oximes (Norris & Sternhell, 1966) and serves as a stereochemical probe.

3. UV-Vis Spectroscopy

Diagnostic Strategy: UV-Vis is the primary tool for assessing solvatochromism and ionization

State.

¢ Neutral Organic Solvent (
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, MeOH):
o (
, High
)
o (
, Lower
, Yellow/Orange color)
o Interpretation: Indicates the Quinone Oxime form.[1][2]

e Basic Aqueous Solution (pH > 8):
o Bathochromic shift to

(Green/Red intense color).

o Interpretation: Formation of the delocalized Nitrosophenolate anion.

Part 4: Experimental Protocols
Protocol A: Sample Preparation for NMR

To ensure spectral fidelity and avoid exchange broadening:
e Solvent Choice: Use DMSO-

for maximum solubility and to slow down proton exchange, allowing the oxime OH to be
visualized. Use

to observe the molecule in its native non-polar tautomeric state.

e Drying: The sample must be strictly anhydrous. Traces of water will broaden the Oxime OH
peak and may catalyze tautomerization, blurring the ring proton splitting patterns.

o Concentration: Prepare a 10-15 mg/mL solution. Higher concentrations may induce
stacking/aggregation shifts common in planar quinone systems.
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Protocol B: UV-Vis Solvatochromic Test

A rapid test to confirm identity:

Dissolve ~1 mg of sample in 10 mL Methanol (Solution A - Yellow).
e Add 2 drops of 1M NaOH.

e Result: Immediate color change to deep green/red indicates the presence of the
nitrosophenol moiety (formation of anion).

e Control: If the solution remains yellow or turns only slightly darker without a hue shift, the
sample may be the oxidized nitro derivative (which is less halochromic).
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Figure 2: Analytical workflow for validating the chemical identity of 4-Methyl-2-nitrosophenol.
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o Core Reference: Establishes the dominance of the benzoquinone monoxime tautomer in
organic solvents and details the "syn-deshielding" effect in NMR.

+ National Institute of Standards and Technology (NIST). (2023). 4-Methyl-2-nitrophenol vs 4-
Methyl-2-nitrosophenol Data. NIST Chemistry WebBook.[4]

o Verification: Used to cross-reference CAS numbers and distinguish between nitro and
nitroso deriv

e PubChem. (2025).[5] 4-Methyl-2-nitrosophenol Compound Summary. National Library of
Medicine.

o Data Source: General physical properties and identifiers (CAS 39825-16-6).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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